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For Researchers, Scientists, and Drug Development Professionals

Introduction
The budding yeast Saccharomyces cerevisiae protein kinase BUR1, a cyclin-dependent kinase

(CDK), plays a critical role in the regulation of transcription elongation, histone modification,

and cell cycle progression.[1][2] Its activity influences the function of key cellular components,

including RNA Polymerase II (Pol II), the transcription elongation factor Spt5, and the protein

kinase Sch9. Given its central role in these processes, identifying the direct substrates and

specific phosphorylation sites of BUR1 is crucial for understanding its regulatory mechanisms

and for potential therapeutic development. This application note provides detailed protocols

and data presentation guidelines for identifying BUR1 phosphorylation sites using mass

spectrometry-based phosphoproteomics.

BUR1 Signaling Pathways
BUR1, in complex with its cyclin Bur2, is implicated in several key cellular signaling pathways.

It is recruited to the C-terminal domain (CTD) of the largest subunit of RNA Pol II, Rpb1, that is

phosphorylated on Serine 5.[1] Once recruited, BUR1 contributes to the phosphorylation of
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Serine 2 of the CTD, a mark associated with transcription elongation.[3] Furthermore, BUR1
directly phosphorylates the C-terminal repeat (CTR) domain of the essential transcription

elongation factor Spt5, which in turn stimulates the recruitment of the PAF1 complex to

elongating Pol II.[4] This cascade of events is crucial for coupling transcription with histone

modifications, such as H3K4 trimethylation. BUR1 has also been shown to phosphorylate the

ubiquitin-conjugating enzyme Rad6, impacting histone H2B monoubiquitination. Additionally,

BUR1 is involved in nutrient-sensing pathways through its phosphorylation of the kinase Sch9

at specific residues.

BUR1 Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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